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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

Executive Summary
2-(Hydroxymethyl)-4-propylphenol (CAS: N/A for specific isomer, generic alkyl-resol class;

Synonym: 5-propyl-2-hydroxybenzyl alcohol) is a mono-functionalized resol intermediate. It is

synthesized primarily through the base-catalyzed hydroxymethylation of 4-propylphenol.

Unlike simple phenol alcohols, the presence of the para-propyl chain imparts unique solubility

characteristics (lipophilicity) and steric constraints, making this molecule highly valuable in:

Surface Coatings: As a curing agent in oleoresinous varnishes due to enhanced oil solubility.

Lignin Chemistry: As a model compound for studying

and diphenylmethane linkages in biomass degradation.

Pharmaceuticals: As a precursor for specific salicylaldehyde derivatives and antioxidants.

Chemical Identity & Significance[1]
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Property Detail

IUPAC Name 2-(Hydroxymethyl)-4-propylphenol

Common Synonyms
5-propylsalicyl alcohol; 4-propyl-2-

methylolphenol

Molecular Formula

Molecular Weight 166.22 g/mol

Key Functional Groups
Phenolic -OH (pKa ~10), Benzylic -OH, Propyl

chain

Primary Reactivity
Condensation (ortho-position), Oxidation,

Etherification

Structural Significance
The molecule features a 1,2,4-substitution pattern. The propyl group at the C4 position blocks

the para site, forcing electrophilic substitution (such as further condensation with formaldehyde)

to occur exclusively at the remaining ortho (C6) position. This "blocking" effect is crucial for

controlling polymerization, preventing the formation of highly cross-linked, insoluble networks at

early stages, and allowing the formation of linear or branched soluble prepolymers.

Synthesis Protocols
The synthesis follows the Lederer-Manasse reaction, an electrophilic aromatic substitution of a

phenoxide ion with formaldehyde.

Mechanism of Action[3]
Deprotonation: Sodium hydroxide deprotonates the phenol to form a phenoxide anion,

activating the ring.

Electrophilic Attack: The electron-rich ortho carbon attacks the carbonyl carbon of

formaldehyde.

Proton Transfer: Re-aromatization and protonation of the alkoxide intermediate yield the

hydroxymethyl phenol.
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Experimental Protocol: Base-Catalyzed
Hydroxymethylation
Objective: Selective synthesis of the mono-hydroxymethyl derivative while minimizing the

formation of 2,6-bis(hydroxymethyl)-4-propylphenol.

Reagents:

4-Propylphenol (1.0 eq)

Formaldehyde (37% aq.[1] solution, 1.1 eq)

Sodium Hydroxide (NaOH, 20% aq. solution, 0.1 - 0.2 eq)

Solvent: Water or 1:1 Water/Ethanol (if solubility is an issue)

Quenching Acid: Dilute Acetic Acid or HCl

Step-by-Step Methodology:

Preparation: In a 3-neck round-bottom flask equipped with a reflux condenser and

temperature probe, dissolve 4-propylphenol in the NaOH solution. The solution should turn

light yellow (phenoxide formation).

Addition: Cool the mixture to 15–20°C. Add the formaldehyde solution dropwise over 30

minutes. Note: Low temperature favors mono-substitution.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 24–48 hours.

Monitor via TLC (Silica gel, Hexane:EtOAc 7:3). The starting material (

) will disappear, and the product (

) will appear.

Workup:

Cool the reaction mixture to 4°C.
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Neutralize carefully with dilute acetic acid to pH 6–7. The product typically separates as a

viscous oil or precipitates as a solid.

Extract with Ethyl Acetate (

mL).

Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

Purification: If the product is an oil, purify via flash column chromatography (Gradient: 0%

30% EtOAc in Hexane). If solid, recrystallize from benzene/petroleum ether.

Visualization: Synthesis Pathway[2][3]
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Caption: Reaction pathway for the base-catalyzed hydroxymethylation of 4-propylphenol.

Control of stoichiometry prevents bis-substitution.

Physicochemical Properties & Characterization
Predicted Spectral Data
Verification of the structure relies on identifying the benzylic methylene group and the specific

aromatic substitution pattern.
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Technique Diagnostic Signal Interpretation

1H NMR (CDCl3) 4.75 ppm (s, 2H)

Benzylic -CH2-OH: Key

indicator of

hydroxymethylation.

6.8 - 7.1 ppm (m, 3H)

Aromatic Protons: Pattern

characteristic of 1,2,4-

substitution (d, dd, d).

0.9 (t), 1.6 (m), 2.5 (t)
Propyl Chain: Unaffected by

the reaction.

IR Spectroscopy
3200–3400

(broad)

-OH Stretch: Indicates both

phenolic and aliphatic

hydroxyls.

1000–1050
C-O Stretch: Primary alcohol (

).

Stability and Reactivity Profile
Thermal Stability: Moderate. Upon heating >120°C, the molecule undergoes self-

condensation (etherification) to form dibenzyl ethers, releasing water. Further heating leads

to methylene bridges (resin curing).

Oxidation: The benzylic alcohol can be selectively oxidized to 5-propylsalicylaldehyde using

activated

or Swern oxidation conditions.

Solubility: Soluble in alcohols, esters, and chlorinated solvents. Partially soluble in hot water;

insoluble in cold water (unlike phenol alcohols lacking the propyl chain).

Applications in R&D
Lignin Model Compounds
Researchers use this molecule to synthesize
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(phenylcoumaran) type dimers. By reacting 2-(hydroxymethyl)-4-propylphenol with other
phenols under acidic conditions, scientists can mimic the polymerization processes that occur
during lignin biosynthesis or the degradation pathways during pulping.

High-Performance Resin Systems
In the development of "oil-soluble" phenolic resins, the propyl group acts as a compatibilizer.

Mechanism: The aliphatic chain reduces the polarity of the resin, allowing it to blend with

drying oils (e.g., tung oil, linseed oil) for varnish production.

Workflow: The hydroxymethyl derivative is reacted with rosin or drying oils in a "cooking"

process to produce durable, water-resistant coatings.

Biological & Pharmaceutical Intermediates
Derivatives of 4-propylphenol exhibit antioxidant and antimicrobial properties. The

hydroxymethyl group serves as a "handle" for further functionalization:

Prodrug Design: Esterification of the benzylic alcohol can create hydrolyzable linkers for drug

delivery.

Antioxidants: The steric hindrance provided by the propyl group, combined with the benzylic

functionality, contributes to radical scavenging activity.

Visualization: Reactivity Network
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Caption: Divergent synthesis pathways from 2-(Hydroxymethyl)-4-propylphenol, illustrating

its versatility as a chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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